Cas no 405103-19-7 (1,1-Dioxo-3,4-dihydro-2H-1lambda6-benzothiopyran-4-carboxylic Acid)

• Product Name: 1,1-Dioxo-3,4-dihydro-2H-1lambda6-benzothiopyran-4-carboxylic Acid
• CAS No: 405103-19-7
• MF: C₁₀H₁₀O₄S
• MW: 226.249001979828
• CID: 3971513
• PubChem ID: 17854175
• Update Time: 2025-04-22

1,1-Dioxo-3,4-dihydro-2H-1lambda6-benzothiopyran-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzothiopyran-4-carboxylic acid, 3,4-dihydro-, 1,1-dioxide
• AKOS020244287
• SCHEMBL1847062
• 1,1-dioxothiochroman-4-carboxylic acid
• Z1470144485
• FRA10319
• 1,1-dioxo-3,4-dihydro-2H-1lambda6-benzothiopyran-4-carboxylic acid
• EN300-205844
• Thiochromane-4-carboxylic acid 1,1-dioxide
• 1,1-dioxo-3,4-dihydro-2H-thiochromene-4-carboxylic acid
• SIXDNAOJMRQGSG-UHFFFAOYSA-N
• 405103-19-7
• 873-914-8
• 1,1-dioxo-3,4-dihydro-2H-1lambda6-benzothiopyran-4-carboxylicacid
• 1,1-Dioxo-3,4-dihydro-2H-1lambda6-benzothiopyran-4-carboxylic Acid

• Inchi： 1S/C10H10O4S/c11-10(12)8-5-6-15(13,14)9-4-2-1-3-7(8)9/h1-4,8H,5-6H2,(H,11,12)
• InChI Key： SIXDNAOJMRQGSG-UHFFFAOYSA-N
• SMILES： C1S(=O)(=O)C2=CC=CC=C2C(C(O)=O)C1

Computed Properties

• Exact Mass: 226.02997997Da
• Monoisotopic Mass: 226.02997997Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 79.8Ų

1,1-Dioxo-3,4-dihydro-2H-1lambda6-benzothiopyran-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiochromanes